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Compound of Interest

Compound Name: Methyl 10-methyloctadecanoate

Cat. No.: B153602

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 10-methyloctadecanoate, a branched-chain fatty acid methyl ester, is a compound of
interest in various scientific domains, including lipidomics and the study of bacterial cell walls.
Understanding its physicochemical properties is fundamental for its application in research and
development, particularly in areas such as analytical standard development, drug delivery
systems, and as a biomarker. This technical guide provides a comprehensive overview of the
known physicochemical properties of Methyl 10-methyloctadecanoate, outlines general
experimental protocols for their determination, and presents this information in a clear and
accessible format.

Core Physicochemical Properties

While specific experimental data for the melting point, boiling point, and density of Methyl 10-
methyloctadecanoate are not readily available in the surveyed literature, its fundamental
properties have been identified.[1] This section summarizes the known and computed data for
this compound.

General and Computed Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b153602?utm_src=pdf-interest
https://www.benchchem.com/product/b153602?utm_src=pdf-body
https://www.benchchem.com/product/b153602?utm_src=pdf-body
https://www.benchchem.com/product/b153602?utm_src=pdf-body
https://www.benchchem.com/product/b153602?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-10-methyloctadecanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C20H4002 [1112]
Molecular Weight 312.53 g/mol [2]

CAS Number 2490-19-9 [11[2]
Physical State Solid [2]

] >98% (as commercially
Purity ) [2]
available)

Methyl tuberculostearate,

Synonyms Tuberculostearic acid methyl [2]
ester
Computed XLogP3 8.8 [1]

Computed Topological Polar
P POl 26.3 A2 [1]
Surface Area

Caption: Summary of the general and computed physicochemical properties of Methyl 10-
methyloctadecanoate.

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
specifically Methyl 10-methyloctadecanoate are not extensively published. However,
standard methodologies for fatty acid methyl esters (FAMES) are well-established and can be
applied. The following sections describe generalized protocols for determining key
physicochemical parameters.

Melting Point Determination (Capillary Method)

The melting point of a solid is a measure of its purity and is the temperature at which it
transitions from a solid to a liquid state.

Methodology:
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Sample Preparation: A small amount of finely powdered, dry Methyl 10-
methyloctadecanoate is packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block and a calibrated thermometer or digital temperature sensor.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as it
approaches the expected melting point.

Observation: The temperature at which the first droplet of liquid appears is recorded as the
onset of melting. The temperature at which the entire sample becomes a clear liquid is
recorded as the completion of melting. The range between these two temperatures is the
melting point range.
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Caption: General workflow for determining the melting point of a solid organic compound.
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Boiling Point Determination (Gas Chromatography)

For high molecular weight compounds like long-chain FAMESs, boiling point is often determined
by simulated distillation using gas chromatography (GC), as distillation at atmospheric pressure
can lead to decomposition.

Methodology:

Sample Preparation: A dilute solution of Methyl 10-methyloctadecanoate is prepared in a
volatile organic solvent (e.g., hexane or heptane).

o GC System: A gas chromatograph equipped with a non-polar capillary column and a flame
ionization detector (FID) is used.

o Calibration: The GC system is calibrated using a mixture of n-alkanes with known boiling
points covering a wide range. This creates a calibration curve of retention time versus boiling
point.

e Analysis: The prepared sample is injected into the GC. The retention time of the Methyl 10-
methyloctadecanoate peak is recorded.

» Boiling Point Calculation: The boiling point of the analyte is determined by comparing its
retention time to the calibration curve.
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Caption: General workflow for determining the boiling point of a FAME using gas
chromatography.

Density Determination (Vibrating Tube Densimeter)

The density of a substance is its mass per unit volume. For liquids (or molten solids), a
vibrating tube densimeter provides a precise measurement.

Methodology:

o Sample Preparation: If the sample is a solid at room temperature, it must be melted by
heating to a temperature above its melting point.
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e Apparatus: A calibrated vibrating tube densimeter is used. The instrument measures the
oscillation period of a U-shaped tube filled with the sample.

e Measurement: The molten sample is introduced into the oscillating tube, which is maintained
at a constant temperature.

o Calculation: The density is calculated from the oscillation period, based on the instrument's
calibration constants. Measurements are typically performed at various temperatures to
determine the temperature dependence of the density.

Solubility Assessment

The solubility of a compound is its ability to dissolve in a solvent to form a homogeneous
solution. For long-chain fatty acid esters like Methyl 10-methyloctadecanoate, solubility is
generally low in polar solvents and high in non-polar organic solvents.

Methodology:

e Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, acetone,
hexane, chloroform) are chosen.

e Procedure: A known amount of Methyl 10-methyloctadecanoate is added to a specific
volume of each solvent at a constant temperature. The mixture is agitated (e.g., by stirring or
sonication) for a set period.

¢ Observation: The mixture is visually inspected for the presence of undissolved solid.

e Quantification (Optional): For quantitative measurement, the saturated solution is filtered,
and the concentration of the dissolved solute is determined using an appropriate analytical
technique (e.g., GC or HPLC after solvent evaporation and redissolution).

Based on its structure, Methyl 10-methyloctadecanoate is expected to be soluble in non-polar
organic solvents such as hexane, heptane, and chloroform, and sparingly soluble in polar
solvents like water.

Biological Activity and Signaling Pathways
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Currently, there is a lack of specific information in the scientific literature detailing the direct
biological activity or involvement in specific signaling pathways for Methyl 10-
methyloctadecanoate. Its primary significance in a biological context is as a component of the
cell walls of certain bacteria, such as Mycobacterium tuberculosis, where its parent fatty acid,
tuberculostearic acid, is found.

Conclusion

This technical guide provides a summary of the known physicochemical properties of Methyl
10-methyloctadecanoate and outlines the standard experimental methodologies for their
determination. While specific experimental data for some properties remain to be published, the
information and protocols presented here offer a valuable resource for researchers and
professionals working with this compound. Further experimental investigation is warranted to
fully characterize the physicochemical profile of Methyl 10-methyloctadecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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